Cas no 128395-97-1 (5-acetyl-4-methyl-3-Pyridinecarbonitrile)
128395-97-1 structure
Product Name:5-acetyl-4-methyl-3-Pyridinecarbonitrile
CAS No:128395-97-1
MF:C9H8N2O
MW:160.17262172699
CID:1020619
PubChem ID:14668100
Update Time:2025-04-20
5-acetyl-4-methyl-3-Pyridinecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-acetyl-4-methyl-3-Pyridinecarbonitrile
- 3-Pyridinecarbonitrile, 5-acetyl-4-methyl- (9CI)
- 5-acetyl-4-methylpyridine-3-carbonitrile
- SCHEMBL10057515
- 128395-97-1
- 3-Pyridinecarbonitrile, 5-acetyl-4-methyl-(9CI)
-
- Inchi: 1S/C9H8N2O/c1-6-8(3-10)4-11-5-9(6)7(2)12/h4-5H,1-2H3
- InChI Key: QVBWWYCZHDVRKC-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=NC=C(C#N)C=1C
Computed Properties
- Exact Mass: 160.06374
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 53.8Ų
Experimental Properties
- PSA: 53.75
5-acetyl-4-methyl-3-Pyridinecarbonitrile Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
128395-97-1 (5-acetyl-4-methyl-3-Pyridinecarbonitrile) Related Products
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